Cas no 2361861-61-0 (N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361861-61-0
• MF: C₂₀H₂₅N₃O₄
• MW: 371.430205106735
• CID: 5413635
• PubChem ID: 145896426
• Update Time: 2025-05-19

N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Morpholine-4-carbonyl)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide
• EN300-26592321
• 2361861-61-0
• Z1492395021
• N-[4-(morpholine-4-carbonyl)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C20H25N3O4/c1-2-18(24)22-9-7-15(8-10-22)19(25)21-17-5-3-16(4-6-17)20(26)23-11-13-27-14-12-23/h2-6,15H,1,7-14H2,(H,21,25)
• InChI Key： OSMIDOHGPPZTRB-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC2=CC=C(C(N3CCOCC3)=O)C=C2)=O)CC1

Computed Properties

• Exact Mass: 371.18450629g/mol
• Monoisotopic Mass: 371.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 683.5±55.0 °C(Predicted)
• pka: 14.21±0.70(Predicted)

Additional information on N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Introduction to N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361861-61-0)

N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361861-61-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its intricate molecular structure, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for various therapeutic applications.

The molecular framework of N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide incorporates several key functional groups, including a morpholinylcarbonyl moiety and a piperidine ring. These structural features are not only critical for its biological activity but also contribute to its chemical stability and solubility profile. The presence of these functional groups suggests potential interactions with biological targets, making this compound an attractive subject for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide has been extensively studied for its potential pharmacological properties. Its ability to interact with specific enzymes and receptors has been explored in preclinical studies, which have highlighted its potential as a therapeutic agent.

The morpholinylcarbonyl group in the compound's structure is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity towards certain biological targets. This feature is crucial for the development of drugs that exhibit high efficacy while minimizing side effects. Additionally, the piperidine ring contributes to the compound's overall stability, making it suitable for formulation into pharmaceutical products.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide with various biological targets. These studies have provided valuable insights into its mechanism of action and have identified potential modifications that could enhance its therapeutic efficacy. The integration of experimental data with computational predictions has been instrumental in guiding the optimization process.

The synthesis of N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide involves a multi-step reaction sequence that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, which are essential for pharmaceutical applications. The development of efficient synthetic routes has been a key focus in recent research efforts.

The pharmacokinetic properties of N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide have also been thoroughly investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its clinical success. The ability of the compound to reach target sites efficiently while being metabolically stable is a significant advantage in drug development.

In conclusion, N-[4-(4-Morpholinylcarbonyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361861-61-0) is a promising compound with significant therapeutic potential. Its unique molecular structure, combined with its favorable pharmacological and pharmacokinetic properties, makes it an attractive candidate for further development. As research in this area continues to evolve, it is expected that new insights will emerge, further solidifying the position of this compound as a valuable asset in the pharmaceutical industry.